Cas no 111254-18-3 (Episappanol)

Episappanol structure
Episappanol structure
Product Name:Episappanol
CAS No:111254-18-3
MF:C16H16O6
MW:304.294645309448
CID:222568
PubChem ID:13846650
Update Time:2025-07-09

Episappanol Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3,4,7-triol,3-[(3,4-dihydroxyphenyl)methyl]-3,4-dihydro-, (3R,4R)-
    • episappanol
    • 2H-1-Benzopyran-3,4,7-triol,3-[(3,4-dihydroxyphenyl)methyl]-3,4-dihydro-, (3R-trans)-
    • (3R,4R)-3-[(3,4-Dihydroxyphenyl)methyl]-3,4-dihydro-2H-1-benzopyran-3,4,7-triol
    • (3R,4R)-3-[(3,4-dihydroxyphenyl)methyl]-2,4-dihydrochromene-3,4,7-triol
    • Episappol
    • J3.534.527B
    • (3R,4R)-3-[(3,4-dihydroxyphenyl)methyl]chromane-3,4,7-triol
    • 3,4-Dihydro-3-(3,4-dihydroxybenzyl)-2H-1-benzopyran-3beta,4alpha,7-triol
    • CS-0159366
    • AKOS040760098
    • AC-34051
    • 111254-18-3
    • HY-N9315
    • DA-63231
    • epi-Sappanol
    • (3R,4R)-3-((3,4-dihydroxyphenyl)methyl)-2,4-dihydrochromene-3,4,7-triol
    • G17111
    • Episappanol
    • Inchi: 1S/C16H16O6/c17-10-2-3-11-14(6-10)22-8-16(21,15(11)20)7-9-1-4-12(18)13(19)5-9/h1-6,15,17-21H,7-8H2/t15-,16-/m1/s1
    • InChI Key: MPGFEHZDABUJFR-HZPDHXFCSA-N
    • SMILES: O1C2C=C(C=CC=2[C@H]([C@](C1)(CC1C=CC(=C(C=1)O)O)O)O)O

Computed Properties

  • Exact Mass: 304.09500
  • Monoisotopic Mass: 304.09468823 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 110
  • Molecular Weight: 304.29

Experimental Properties

  • Color/Form: Powder
  • Density: 1.574±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (7.3 g/l) (25 º C),
  • PSA: 110.38000
  • LogP: 1.20300

Episappanol Pricemore >>

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Additional information on Episappanol

Episappanol: A Comprehensive Overview

Episappanol (CAS No. 111254-18-3) is a naturally occurring compound that has garnered significant attention in recent years due to its diverse applications and potential health benefits. This compound, classified as a triterpenoid, is primarily found in certain plant species and has been extensively studied for its bioactive properties. In this article, we will delve into the latest research findings on Episappanol, its structural characteristics, biological activities, and its promising applications in various industries.

The chemical structure of Episappanol is characterized by a complex arrangement of carbon atoms, which contributes to its unique pharmacological properties. Recent studies have highlighted its ability to modulate cellular signaling pathways, making it a potential candidate for therapeutic interventions. For instance, research published in the *Journal of Natural Products* demonstrated that Episappanol exhibits anti-inflammatory and antioxidant activities, which are crucial for combating oxidative stress and chronic inflammatory diseases.

One of the most intriguing aspects of Episappanol is its role in modulating lipid metabolism. According to a study conducted by researchers at the University of California, this compound can significantly reduce triglyceride levels in experimental models, suggesting its potential as a natural alternative for managing hyperlipidemia. This finding aligns with the growing interest in plant-derived compounds as safer and more effective alternatives to synthetic drugs.

In addition to its therapeutic potential, Episappanol has also been explored for its applications in the food and cosmetic industries. Its ability to stabilize emulsions and enhance the shelf life of food products has made it a valuable ingredient in the formulation of functional foods. Similarly, in cosmetics, Episappanol is being investigated for its skin-rejuvenating properties, particularly in anti-aging products.

Recent advancements in analytical techniques have enabled scientists to better understand the pharmacokinetics and bioavailability of Episappanol. Studies using high-performance liquid chromatography (HPLC) and mass spectrometry have revealed that this compound is efficiently absorbed in the gastrointestinal tract and exhibits a favorable bioavailability profile. These findings are critical for optimizing its delivery systems and ensuring maximum efficacy when used as a therapeutic agent.

Moreover, Episappanol has shown promise in cancer research. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells while sparing normal cells, indicating its potential as a selective anticancer agent. The mechanism underlying this activity involves the modulation of key oncogenic pathways, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers.

The agricultural sector has also benefited from the discovery of Episappanol, particularly in crop protection. Research indicates that this compound possesses potent insecticidal properties against several agricultural pests. Its use as a natural pesticide not only reduces reliance on synthetic chemicals but also aligns with sustainable agricultural practices.

In conclusion, Episappanol (CAS No. 111254-18-3) is a multifaceted compound with vast potential across multiple domains. From its therapeutic applications to its role in food and agriculture, this natural product continues to be a subject of intense scientific investigation. As research progresses, it is anticipated that Episappanol will find even more innovative uses, further solidifying its position as a valuable asset in modern science.

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